Cas no 2207-69-4 (ERGOCORNINE METHANESULFONATE (SALT))

2207-69-4 structure
Product name:ERGOCORNINE METHANESULFONATE (SALT)
ERGOCORNINE METHANESULFONATE (SALT) Chemical and Physical Properties
Names and Identifiers
-
- ERGOCORNINE METHANESULFONATE (SALT)
- (5'beta)-12'-hydroxy-3',6',18-trioxo-2',5'-di(propan-2-yl)ergotaman methanesulfonate (1:1)
- 12'-Hydroxy-2',5'alpha-diisopropylergotaman-3',6',18-trione methanesulphonate
- Ergocornine mesylate
- Ergocornine methanesulfonate (salt)
- Ergocornine methanesulphonate
- Ergotaman-3',6',18-trione, 12'-hydroxy-2',5'-bis(1-methylethyl)-, (5'-alpha)-, methanesulfonate (salt)
- Q27251312
- Ergocornine, monomethanesulfonate (salt)
- ERGOCORNINE, METHANESULFONATE (SALT)
- 2706-67-4
- N-[10b-Hydroxy-3,6-dioxo-2,5-di(propan-2-yl)octahydro-8H-[1,3]oxazolo[3,2-a]pyrrolo[2,1-c]pyrazin-2-yl]-6-methyl-9,10-didehydroergoline-8-carboximidic acid--methanesulfonic acid (1/1)
- EINECS 218-625-4
- ERGOCORNINE, METHANESULFONATE
- DTXSID20944694
- EINECS 220-296-7
- ERGOTAMAN-3',6',18-TRIONE, 12'-HYDROXY-2',5'-BIS(1-METHYLETHYL)-, (5'.ALPHA.)-, METHANESULFONATE (SALT)
- Ergotaman-3',6',18-trione, 12'-hydroxy-2',5'-bis(1-methylethyl)-, (5'.alpha.)-, monomethanesulfonate (salt)
- Ergocornine methanesulfonate
- 11AJD95BKH
- 2207-69-4
- 12'-Hydroxy-2',5'alpha-diisopropylergotaman-3',6',18-trione monomethanesulphonate
- UNII-11AJD95BKH
- ERGOCORNINE METHANESULFONATE (SALT)
-
- Inchi: InChI=1S/C31H39N5O5.CH4O3S/c1-16(2)26-28(38)35-11-7-10-24(35)31(40)36(26)29(39)30(41-31,17(3)4)33-27(37)19-12-21-20-8-6-9-22-25(20)18(14-32-22)13-23(21)34(5)15-19;1-5(2,3)4/h6,8-9,12,14,16-17,19,23-24,26,32,40H,7,10-11,13,15H2,1-5H3,(H,33,37);1H3,(H,2,3,4)/t19-,23-,24+,26-,30-,31+;/m1./s1
- InChI Key: JSSWJSBXBKEBMS-JDFJKJGNSA-N
- SMILES: CS(=O)(O)=O.CC([C@@H]1C(=O)N2CCC[C@H]2[C@]2(O)O[C@@](C(=O)N12)(C(C)C)NC([C@H]1CN(C)[C@H]2C(C3C=CC=C4C=3C(C2)=CN4)=C1)=O)C
Computed Properties
- Exact Mass: 657.28323452g/mol
- Monoisotopic Mass: 657.28323452g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 46
- Rotatable Bond Count: 4
- Complexity: 1270
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 181Ų
ERGOCORNINE METHANESULFONATE (SALT) Security Information
- Hazardous Material transportation number:1544
- HazardClass:6.1(b)
- PackingGroup:III
ERGOCORNINE METHANESULFONATE (SALT) Related Literature
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Chris H. Greene Faraday Discuss., 2004,127, 413-423
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
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Amanda Laura Ibiapino,Rafael Cardoso Seiceira,Altivo Pitaluga, Jr.,Antonio Carlos Trindade,Fabio Furlan Ferreira CrystEngComm, 2014,16, 8555-8562
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Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
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